Cas no 6754-20-7 (polygodial)

• Product Name: polygodial
• CAS No: 6754-20-7
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 966230
• PubChem ID: 72503
• Update Time: 2025-05-19

polygodial Chemical and Physical Properties

Names and Identifiers

• polygodial
• (-)-podophyllotoxin
• (-)-Polygodial
• Condyline
• Condylox
• Podofilox
• Podofilox [USAN]
• Podophyllinic acid lactone
• podophyllotoxin
• Podophyllotoxin 7
• Wartec
• Warticon
• (1R,4aS,8aS)-1,4,4a,5,6,7,8,8a-Octahydro-5,5,8a-trimethyl-1,2-naphthalenedicarboxaldehyde
• 6754-20-7
• 5956-39-8
• Isopolygodial
• isotadeonal
• (-)-Isopolygodial
• UNII-5FAF7T66M7
• NSC372407
• AKOS024457471
• HY-108450
• 1,2-Naphthalenedicarboxaldehyde, 1,4,4a,5,6,7,8,8a-octahydro-5,5,8a-trimethyl-, (2R,4aS,8aS)-
• 33118-34-2
• AZJUJOFIHHNCSV-KCQAQPDRSA-N
• Drim-7-ene-11,12-dial
• C09712
• Tadeodal
• (1R,4aS,8aS)-5,5,8a-trimethyl-1,4,4a,6,7,8-hexahydronaphthalene-1,2-dicarbaldehyde
• GTPL10293
• CHEBI:8305
• BDBM50318479
• 1,2-NAPHTHALENEDICARBOXALDEHYDE, 1,4,4A,5,6,7,8,8A-OCTAHYDRO-5,5,8A-TRIMETHYL-, (1R,4AS,8AS)-REL-
• 1,2-Naphthalenedicarboxaldehyde,1,4,4a,5,6,7,8,8a-octahydro-5,5,8a-trimethyl-, (1R,4aS,8aS)-
• CCRIS 1712
• SCHEMBL258239
• (-)-Tadeonal
• 1,2-Naphthalenedicarboxaldehyde, 1alpha,4,4aalpha,5,6,7,8,8a-octahydro-5,5,8abata-trimethyl-
• 1,2-Naphthalenedicarboxaldehyde, 1,4,4a,5,6,7,8,8a-octahydro-5,5,8a-trimethyl-, (1R,4aS,8aS)-
• 1,2-Naphthalenedicarboxaldehyde, 1,4,4a,5,6,7,8,8a-octahydro-5,5,8a-trimethyl-, (1R-(1alpha,4abeta,8aalpha))-
• Poligodial;Tadeonal
• 1,4,4a,5,6,7,8,8a-Octahydro-5,5,8a-trimethyl-1,2-naphthalenedicarboxaldehyde
• A00RAV0W57
• Q3395581
• QUIRAL TADEODAL
• Poligodial
• CHEMBL254550
• NCI60_003460
• CS-0028712
• UNII-A00RAV0W57
• Tadeonal
• (1r,4as,8as)-5,5,8a-trimethyl-1,4,4a,5,6,7,8,8a-octahydronaphthalene-1,2-dicarbaldehyde
• (1R,8aS)-5,5,8a-Trimethyl-1,4,4a,5,6,7,8,8a-octahydro-naphthalene-1,2-dicarbaldehyde
• 5FAF7T66M7
• DTXSID901027214
• NSC-372407
• G12538
• DA-48562

• Inchi： 1S/C15H22O2/c1-14(2)7-4-8-15(3)12(10-17)11(9-16)5-6-13(14)15/h5,9-10,12-13H,4,6-8H2,1-3H3/t12-,13-,15+/m0/s1
• InChI Key： AZJUJOFIHHNCSV-KCQAQPDRSA-N
• SMILES： O=C[C@H]1C(C=O)=CC[C@H]2C(C)(C)CCC[C@@]21C

Computed Properties

• Exact Mass: 234.16206
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Melting Point: 57° (Barnes, Loder)
• Solubility: DMSO: soluble20mg/mL, clear
• PSA: 34.14
• Specific Rotation: D24 -131° (c = 0.96 in ethanol)

polygodial Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 52/53
• Safety Instruction： 61
• RTECS：QJ2850000
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on polygodial

Polygodial: A Comprehensive Overview

Polygodial, also known by its CAS number 6754-20-7, is a naturally occurring compound that has garnered significant attention in recent years due to its diverse biological activities and potential applications in various fields. This compound, primarily found in certain plant species, has been extensively studied for its antioxidant, anti-inflammatory, and antimicrobial properties. Recent research has further elucidated its mechanisms of action and potential therapeutic uses, making it a subject of interest for both academic and industrial sectors.

The chemical structure of polygodial is characterized by a unique arrangement of phenolic groups, which contribute to its potent antioxidant activity. Studies have shown that polygodial can effectively scavenge free radicals, making it a promising candidate for use in skincare products and dietary supplements aimed at combating oxidative stress. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for its application in the treatment of chronic diseases such as cancer and neurodegenerative disorders.

Recent advancements in the study of polygodial have focused on its anti-tumor properties. Researchers have demonstrated that polygodial can induce apoptosis in cancer cells while sparing healthy cells, suggesting its potential as a selective anticancer agent. Additionally, preclinical studies have highlighted its ability to enhance the efficacy of conventional chemotherapy drugs, reducing the need for higher doses that often lead to adverse side effects.

In the realm of food science, polygodial has been investigated for its role as a natural food preservative. Its antimicrobial properties make it effective against a wide range of pathogens, including bacteria and fungi. This has led to exploratory studies on its use in extending the shelf life of perishable foods without relying on synthetic additives, aligning with the growing consumer demand for clean-label products.

The agricultural sector has also benefited from the discovery of polygodial's bioactivity. Studies have shown that it can enhance plant resistance to environmental stressors such as drought and salinity. By incorporating polygodial into agricultural practices, farmers may be able to improve crop yields and reduce the reliance on chemical pesticides, contributing to sustainable agriculture.

Despite its numerous potential applications, further research is needed to fully understand the pharmacokinetics and long-term safety profile of polygodial. Clinical trials are currently underway to evaluate its efficacy and tolerability in human subjects, particularly in the context of cancer therapy and neuroprotection.

In conclusion, polygodial (CAS No: 6754-20-7) stands out as a multifaceted compound with vast untapped potential across various industries. Its unique chemical properties and diverse biological activities make it a valuable asset in the development of novel therapeutic agents, food preservatives, and agricultural solutions. As research continues to uncover new insights into its mechanisms and applications, polygodial is poised to play a significant role in advancing modern science and technology.